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Compound Name: Disiloxane
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Disiloxane (SiH3OSiHs), the simplest member of the siloxane family, is a colorless, pungent
gas at standard conditions.[1] It serves as a fundamental building block and reference
compound for understanding the chemistry of silicones, a diverse class of polymers widely
utilized in materials science, cosmetics, and medicine. This technical guide provides a
comprehensive overview of the core physical and chemical properties of disiloxane, supported
by quantitative data, detailed experimental methodologies, and visual representations of its
structure and reactivity.

Physical Properties of Disiloxane

The physical characteristics of disiloxane are summarized in the table below, providing a clear
comparison of its key properties.
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Property Value Units Conditions
Molecular Formula SizHeO - -
Molar Mass 78.217 g-mol—1t -
Standard Temperature
Appearance Colorless Gas -
and Pressure
Boiling Point -15.2 °C -
Melting Point -144 °C -
Density 0.881 g-cm—3 at 80 °C
Dipole Moment 0.24 D -
Standard Enthalpy of
-598.3+4.2 kJ-mol—t Gaseous phase

Formation (AfH®)

Molecular Structure and Bonding

The molecular geometry of disiloxane has been a subject of significant interest due to its

unusually large Si-O-Si bond angle compared to its carbon analog, dimethyl ether. This

structural feature profoundly influences its chemical reactivity and physical properties.

Structural .
Value Units Method
Parameter
_ _ Electron Diffraction
Si-O-Si Bond Angle 1441+ 0.8 °
(gas phase)[2]
X-ray Crystallograph
Si-O-Si Bond Angle 142 ° .y Y graphy
(solid state, 108 K)[1]
) Electron Diffraction
Si-O Bond Length 1.634 + 0.002 A
(gas phase)[2]
_ Electron Diffraction
Si-H Bond Length 1.486 + 0.010 A
(gas phase)[2]
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The wide Si-O-Si bond angle is attributed to a combination of factors, including Tt-backbonding
from oxygen p-orbitals to silicon d-orbitals and negative hyperconjugation.[1] These interactions
impart partial double bond character to the Si-O bond and reduce the basicity of the oxygen
atom.[1]

Si-O-Si Angle: ~144°
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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